Cas no 243-69-6 ([1]Benzothieno[2,3-b]quinoxaline)

Benzothieno[2,3-b]quinoxaline is a fused heterocyclic compound featuring a benzothiophene core annulated with a quinoxaline moiety. This structure imparts unique electronic and photophysical properties, making it valuable in materials science, particularly for organic semiconductors, optoelectronic devices, and fluorescent probes. Its extended π-conjugation system enhances charge transport efficiency and stability, while the rigid framework contributes to high thermal and oxidative resistance. The compound's tunable electronic characteristics also make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic materials. Its synthesis and derivatization offer flexibility for tailoring properties to specific functional requirements in advanced material design.

[1]Benzothieno[2,3-b]quinoxaline structure

243-69-6 structure

Product Name:[1]Benzothieno[2,3-b]quinoxaline

CAS No:243-69-6

MF:C₁₄H₈N₂S

MW:236.291721343994

MDL:MFCD18449120

CID:262622

PubChem ID:279101

Update Time:2025-10-29

[1]Benzothieno[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

- [1]Benzothieno[2,3-b]quinoxaline(8CI,9CI)
- [1]benzothiolo[3,2-b]quinoxaline
- BENZOTHIENO[2,3-B]QUINOXALINE
- [1]Benzothieno[2,3-b]quinoxaline
- AC1L5PH4
- AC1Q4WI6
- AG-J-58187
- AR-1A8690
- Benzo[4,5]thieno[2,3-b]chinoxalin
- benzo[4,5]thieno[2,3-b]quinoxaline
- CTK1A3330
- KST-1A3087
- NSC129364
- TRA0076906
- SCHEMBL17796030
- AKOS028108656
- AS-59666
- 243-69-6
- 17-THIA-2,9-DIAZATETRACYCLO[8.7.0.0(3),?.0(1)(1),(1)?]HEPTADECA-1(10),2,4,6,8,11(16),12,14-OCTAENE
- [1]benzothiolo[3, 2-b]quinoxaline
- DTXSID70299303
- CHEMBL1995276
- NSC-129364
- DB-197826
- A11113
- MDL： MFCD18449120
- Inchi： 1S/C14H8N2S/c1-4-8-12-9(5-1)13-14(17-12)16-11-7-3-2-6-10(11)15-13/h1-8H
- InChI Key： YJJGTGWWLRKTAI-UHFFFAOYSA-N
- SMILES： S1C2C(C3C=CC=CC1=3)=NC1C=CC=CC=1N=2

Computed Properties

Exact Mass: 236.04094
Monoisotopic Mass: 236.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 54

Experimental Properties

Density: 1.408
Boiling Point: 459.2°C at 760 mmHg
Flash Point: 228.3°C
Refractive Index: 1.84
PSA: 25.78
LogP: 3.99770

[1]Benzothieno[2,3-b]quinoxaline Pricemore >>

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